Cas no 4946-22-9 (4-(Dimethylamino)benzenethiol)

4-(Dimethylamino)benzenethiol structure
4-(Dimethylamino)benzenethiol structure
Product Name:4-(Dimethylamino)benzenethiol
CAS No:4946-22-9
MF:C8H11NS
MW:153.24464058876
MDL:MFCD01658123
CID:329794
PubChem ID:21061
Update Time:2025-04-19

4-(Dimethylamino)benzenethiol Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,4-(dimethylamino)-
    • 4-(Dimethylamino)benzenethiol
    • 4-(DIMETHYLAMINO)THIOPHENOL
    • NULL
    • 4-Mercapto-N,N-dimethylaniline
    • p-Dimethylaminobenzenethiol
    • Benzenethiol, p-(dimethylamino)-
    • 4-Dimethylaminobenzenethiol
    • Benzenethiol, 4-(dimethylamino)-
    • 4-dimethylaminothiophenol
    • 4-dimethylamino-benzenethiol
    • 4-(dimethylamino)-benzenethiol
    • PQSBRHXGVPVYFJ-UHFFFAOYSA-N
    • BRN 1635423
    • T70960
    • A913987
    • DTXSID30197795
    • USAF PD-101
    • FT-0694680
    • CS-0214622
    • EX-A7845W
    • D4047
    • SCHEMBL543678
    • 4-13-00-01308 (Beilstein Handbook Reference)
    • EN300-1845881
    • AKOS006344529
    • 4946-22-9
    • FS-5298
    • 4-(dimethylamino)benzene-1-thiol
    • 4-(dimethylamino)thiophenol, AldrichCPR
    • P-(DIMETHYLAMINO)BENZENETHIOL
    • MDL: MFCD01658123
    • Inchi: 1S/C8H11NS/c1-9(2)7-3-5-8(10)6-4-7/h3-6,10H,1-2H3
    • InChI Key: PQSBRHXGVPVYFJ-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)N(C)C
    • BRN: 1635423

Computed Properties

  • Exact Mass: 153.06100
  • Monoisotopic Mass: 153.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 4.2

Experimental Properties

  • Density: 1.0676 (rough estimate)
  • Melting Point: 28.45°C
  • Boiling Point: 260°C(lit.)
  • Flash Point: 107.1°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 42.04000
  • LogP: 2.04130
  • Sensitiveness: Sensitive to air

4-(Dimethylamino)benzenethiol Security Information

4-(Dimethylamino)benzenethiol Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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